N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine

• IUPAC Name: 1,2-dimethyl-N-[(4-propan-2-ylphenyl)methyl]benzimidazol-5-amine
• InChI: InChI=1S/C19H23N3/c1-13(2)16-7-5-15(6-8-16)12-20-17-9-10-19-18(11-17)21-14(3)22(19)4/h5-11,13,20H,12H2,1-4H3
• InChI Key: XOEYSUSAYBFPPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)C=CC(=C2)NCC3=CC=C(C=C3)C(C)C
• Molecular Formula: C19H23N3
• Molecular Weight: 293.4 g/mol

Description

N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine, also known as IBZ, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. IBZ is a benzimidazole derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine is not fully understood, but it is believed to involve the formation of a complex between the compound and the metal ion of interest. This complex formation results in a change in the fluorescence properties of N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine, allowing for the detection and quantification of the metal ion.
Biochemical and Physiological Effects:
In addition to its use as a fluorescent probe, N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine has also been shown to have a range of biochemical and physiological effects. Studies have suggested that N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine may have anti-inflammatory, antioxidant, and antitumor properties, making it a promising candidate for the development of new therapeutic agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine is its high selectivity and sensitivity towards certain metal ions, which makes it a valuable tool for studying metal ion homeostasis in biological systems. However, N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine also has some limitations, including its potential toxicity and the need for specialized equipment and expertise for its use in experiments.

Future Directions

There are several future directions for the research and development of N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine. One area of focus is the development of new fluorescent probes based on the structure of N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine, with improved selectivity and sensitivity towards specific metal ions. Another area of interest is the investigation of the potential therapeutic applications of N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine, particularly in the treatment of inflammatory and oxidative stress-related diseases.
In conclusion, N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine has shown great potential in scientific research due to its various applications in metal ion detection and potential therapeutic properties. Further research is needed to fully understand its mechanism of action and to develop new and improved derivatives for use in future studies.

Synthesis Methods

The synthesis of N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine is a multi-step process that involves the reaction of 4-isopropylbenzylamine with 2,3-dimethylbenzaldehyde in the presence of a catalytic amount of acetic acid. The resulting product is then subjected to a series of reactions, including cyclization and reduction, to yield the final product.

Scientific Research Applications

N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine has been extensively studied for its potential applications in scientific research. One of the main areas of focus has been its use as a fluorescent probe for the detection of metal ions. N-(4-isopropylbenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine has been shown to exhibit high selectivity and sensitivity towards certain metal ions, making it a valuable tool for studying metal ion homeostasis in biological systems.